Cas no 598-52-7 (methylthiourea)

• Product Name: methylthiourea
• CAS No: 598-52-7
• MF: C₂H₆N₂S
• MW: 90.1474385261536
• MDL: MFCD00004938
• CID: 38671
• PubChem ID: 2723704
• Update Time: 2025-10-27

methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-Methylthiourea
• 1-METHYL-2-THIOUREA
• METHYLTHIOUREA
• METU
• N-METHYLTHIOUREA
• N-METHYLTHLOUREA
• MTH
• 1-methyl-2-thio-pseudoure
• Methyl-β-cyclodextrin
• methylthiocarbamide
• methyl thiourea
• Thiourea, methyl-
• Monomethylthiourea
• 1-Methylthiocarbamide
• N-Methylthiocarbamide
• Urea, 1-methyl-2-thio-
• Methyl-2-thiourea
• methyl-thiourea
• methylisothiourea
• N-methyl thiourea
• HRK3DMO87X
• Pseudourea, 1-methyl-2-thio-
• KQJQICVXLJTWQD-UHFFFAOYSA-N
• C2H6N2S
• N-methyl-thiourea
• Thourea, meth
• FT-0647492
• EINECS 209-936-6
• CS-W011347
• NSC 30213
• M0619
• AI3-52471
• UNII-HRK3DMO87X
• InChI=1/C2H6N2S/c1-4-2(3)5/h1H3,(H3,3,4,5
• A832505
• EN300-21100
• n-methyl-2-thiourea
• CHEMBL4475870
• Thourea, methyl-
• NSC-30213
• methylthiopseudourea
• DTXSID90208533
• DS-2268
• N-Methylthiourea, 97%
• MFCD00004938
• AKOS000121507
• Thiourea, N-methyl-
• NS00022470
• NSC30213
• 598-52-7
• CHEBI:188347
• WLN: SUYZM1
• QuadraPure(R) TU, macroporous, 400-600 mum particle size
• F0001-1569
• 2-Chloro-6-methoxyquinoline-3-carbaldehydeoxime
• DB-013410
• STL122193
• Thiourea, methyl-(9CI)
• Thourea, methyl-(9CI)
• DTXCID40131024
• Pseudourea, 1-methyl-2-thio-(7CI)
• methylthiourea

• MDL： MFCD00004938
• Inchi： 1S/C2H6N2S/c1-4-2(3)5/h1H3,(H3,3,4,5)
• InChI Key： KQJQICVXLJTWQD-UHFFFAOYSA-N
• SMILES： S=C(N)NC
• BRN： 506162

Computed Properties

• Exact Mass: 90.02520
• Monoisotopic Mass: 90.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.7
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: White acicular or columnar crystals.
• Density: 1.095 (estimate)
• Melting Point: 120.0 to 123.0 deg-C
• Boiling Point: 141.1 °C at 760 mmHg
• Flash Point: 39.1 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 70.14000
• LogP: 0.54060
• Solubility: Soluble in water and alcohol, soluble in acetone, slightly soluble in ether

methylthiourea Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S36/37/39-S45
• RTECS：YT9000000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on methylthiourea

Comprehensive Guide to Methylthiourea (CAS No. 598-52-7): Properties, Applications, and Safety Considerations

Methylthiourea (CAS No. 598-52-7) is an organic compound belonging to the thiourea family, characterized by its sulfur-containing functional group. This compound has garnered significant attention in both industrial and research settings due to its versatile chemical properties. With the increasing demand for specialized chemicals in pharmaceuticals, agriculture, and material science, methylthiourea has become a subject of interest for scientists and manufacturers alike. Its unique molecular structure, featuring a methyl group attached to a thiourea moiety, enables it to participate in diverse chemical reactions, making it valuable for synthetic applications.

One of the most frequently searched questions about methylthiourea is its role in organic synthesis. Researchers often explore its use as a building block for more complex molecules, particularly in the development of heterocyclic compounds. The compound’s ability to act as a ligand or catalyst in certain reactions has also been studied extensively. Additionally, its solubility in water and polar solvents makes it a practical choice for laboratory experiments. Recent trends in green chemistry have further highlighted the need for environmentally friendly derivatives of thiourea, positioning methylthiourea as a candidate for sustainable chemical processes.

In the agricultural sector, methylthiourea has been investigated for its potential as a growth regulator or pesticide intermediate. Farmers and agronomists searching for eco-friendly alternatives to traditional agrochemicals may find this compound relevant. However, it is crucial to note that its application must adhere to regulatory guidelines to ensure environmental and human safety. The compound’s biodegradability and low toxicity profile are often discussed in forums and research papers, aligning with the growing consumer demand for sustainable farming solutions.

From a commercial perspective, methylthiourea is often compared to other thiourea derivatives, such as ethylthiourea or phenylthiourea, due to their structural similarities. Businesses sourcing specialty chemicals frequently evaluate factors like cost-effectiveness, purity, and supply chain stability when selecting these compounds. The global market for thiourea-based products has seen steady growth, driven by advancements in pharmaceutical intermediates and material science innovations.

Safety remains a top priority when handling methylthiourea. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended to minimize risks. Laboratories and industries often search for material safety data sheets (MSDS) to ensure compliance with workplace safety standards. The compound’s stability under normal conditions and compatibility with common solvents are additional points of interest for end-users.

In conclusion, methylthiourea (CAS No. 598-52-7) is a multifaceted compound with applications spanning organic synthesis, agriculture, and industrial chemistry. Its relevance in contemporary research and industry underscores the importance of understanding its properties and safe handling practices. As the scientific community continues to explore sustainable chemical solutions, methylthiourea is likely to remain a key player in the evolving landscape of specialty chemicals.